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Compound of Interest

Compound Name: Eriochrome Black A

Cat. No.: B8821919

For Researchers, Scientists, and Drug Development Professionals

Eriochrome Black T (EBT), a complexometric indicator and azo dye, serves as a versatile
reagent in various pharmaceutical analyses. Its ability to form colored complexes with metal
ions and its reactivity in redox and ion-pair formation reactions make it suitable for the
guantitative determination of a wide range of pharmaceutical compounds. These application
notes provide detailed protocols for the use of EBT in complexometric titrations and
spectrophotometric analysis of pharmaceuticals.

Complexometric Titration of Metal-Containing
Pharmaceuticals

Eriochrome Black T is widely used as an indicator in complexometric titrations with
ethylenediaminetetraacetic acid (EDTA) to determine the concentration of metal ions in
pharmaceutical formulations.[1][2] The principle involves the formation of a colored complex
between the metal ion and EBT. At the endpoint of the titration, EDTA displaces EBT from the
metal complex, resulting in a distinct color change.[1]

Application Example: Determination of Calcium Gluconate

This protocol describes the determination of calcium content in a calcium gluconate injection
using EDTA titration with EBT as an indicator.[3]

Quantitative Data Summary
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Parameter Value Reference

Analyte Calcium Gluconate [3]

_ 0.05 M Disodium Edetate
Titrant [3]
(EDTA)

] Eriochrome Black T (also
Indicator [3]
referred to as Mordant Black 1)

Buffer Ammonia Buffer (pH 10) [3]

Endpoint Color Change Wine-red to Blue [1][3]

Experimental Protocol

Materials:

Calcium gluconate sample

0.05 M Disodium Edetate (EDTA) solution

Eriochrome Black T indicator solution

Ammonia buffer solution (pH 10)

Distilled water

Burette, pipette, conical flask, volumetric flask[3]
Procedure:

o Sample Preparation: Accurately pipette a known volume of the calcium gluconate solution
into a conical flask.

» Buffering: Add a sufficient volume of ammonia buffer (pH 10) to the conical flask to maintain
the required pH for the complexation reaction.[3]

 Indicator Addition: Add a few drops of the Eriochrome Black T indicator solution. The solution
will turn a wine-red color due to the formation of the Ca-EBT complex.[3]
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« Titration: Titrate the sample solution with the standardized 0.05 M EDTA solution from a
burette. Continuously swirl the conical flask during titration.

» Endpoint Determination: The endpoint is reached when the color of the solution changes
from wine-red to a clear blue. This indicates that all the calcium ions have been chelated by
EDTA.[1]

o Calculation: Calculate the concentration of calcium gluconate in the sample based on the
volume of EDTA solution consumed.

Logical Relationship of Complexometric Titration

Sample Preparation

Add Ammonia Buffer
(H 10)

Add Eriochrome Black T

Click to download full resolution via product page

Caption: Workflow for the complexometric titration of Calcium Gluconate using EBT.

Spectrophotometric Determination of
Pharmaceuticals

Eriochrome Black T can be utilized in spectrophotometric methods for the analysis of various
drugs. These methods are often based on the formation of ion-pair complexes or the
involvement of EBT in redox reactions, leading to the formation of a colored product that can be
quantified.[4][5]

Application Example: Determination of Sulphanilamides

This method is based on the azocoupling reaction of the diazotized sulphanilamide with one of
the products of the redox destruction of EBT, forming a colored azo compound.[4][6]
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Quantitative Data Summary

Parameter

Value

Reference

Analytes

Ten different Sulphanilamides

[4]

Linearity Range

3 to 64 pg/ml (depending on
the sulphanilamide)

[416]1[7]

Analysis Time

Under 30 minutes

[4161(8]

Reproducibility (Sr)

~0.040

[416]1[7]

Wavelength of Max.

Absorbance (Amax)

Varies with the specific

sulphanilamide

[4]

Experimental Protocol

Materials:

Sulphanilamide sample

2.5 M Urea solution

Procedure:

¢ Diazotization:

UV-Vis Spectrophotometer[4]

1.0 M Hydrochloric acid solution

5.0 x 10—2 M Sodium nitrite solution

6.0 x 103 M Eriochrome Black T solution

0.04 M Universal Buffer Mixture (UBM)

o Place 5.0 ml of 1.0 M hydrochloric acid solution into a 25 ml volumetric flask.
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o Add a sample solution containing 4-64 pg/ml of the sulphanilamide in the final volume.

o Add 0.5 ml of 5.0 x 10—2 M sodium nitrite solution.

o Stir the mixture and let it stand for 20 minutes at room temperature.[4]

e Removal of Excess Nitrite:

o Add 0.5 ml of 2.5 M urea solution to destroy the excess nitrite ions.

o Stir the mixture and let it stand for 10 minutes at room temperature.[4]

e Color Formation:

o Add 1.5 ml of 6.0 x 103 M EBT solution.

o Add 2.5 ml of 0.04 M UBM solution.[4]

¢ Measurement:

o Dilute the solution to the mark with distilled water and mix well.

o Measure the absorbance of the resulting colored solution at the predetermined Amax
against a reagent blank.

¢ Quantification:

o Construct a calibration curve by plotting absorbance versus concentration for a series of
standard solutions.

o Determine the concentration of the sulphanilamide in the sample from the calibration
curve.

Experimental Workflow for Sulphanilamide Analysis
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Caption: Spectrophotometric analysis workflow for Sulphanilamides using EBT.
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Application Example: Extractive Spectrophotometric Determination of Antipsychotic Drugs

This method involves the formation of a red-colored ion-pair complex between antipsychotic
drugs (such as sulpiride, olanzapine, clozapine, and aripiprazole) and Eriochrome Black T.[5]

Quantitative Data Summary

Linearity Stoichiometry
Drug Amax (nm) Reference

Range (pg/ml) (Drug:EBT)
Sulpiride (SUP) 4-30 514 1:1 [5]
Olanzapine

4-20 514 1:1 [5]
(OLP)
Clozapine (CLP) 2-18 514 11 [5]
Aripiprazole

4-26 514 1:1 [5]
(ARP)

Experimental Protocol

Materials:

» Antipsychotic drug sample (SUP, OLP, CLP, or ARP)
» Eriochrome Black T solution

 Acidic buffer solution

e Chloroform

o UV-Vis Spectrophotometer

e Separatory funnels[5]

Procedure:
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o Sample and Reagent Preparation: Prepare standard stock solutions of the antipsychotic
drugs and a working solution of Eriochrome Black T.

 lon-Pair Complex Formation:

o In a separatory funnel, mix an aliquot of the drug solution with the EBT solution in an
acidic buffer medium.

o Shake the mixture to facilitate the formation of the colored ion-pair complex.[5]
» Extraction:

o Add a known volume of chloroform to the separatory funnel.

o Shake vigorously to extract the ion-pair complex into the organic layer.

o Allow the layers to separate.[5]
e Measurement:

o Collect the chloroform layer containing the colored complex.

o Measure the absorbance of the solution at 514 nm against a reagent blank prepared in the
same manner without the drug.[5]

e Quantification:

o Prepare a series of standards with known concentrations of the drug and follow the same
procedure to create a calibration curve.

o Determine the concentration of the drug in the sample by comparing its absorbance with
the calibration curve.

Logical Relationship of lon-Pair Extraction
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Caption: Formation and extraction of the drug-EBT ion-pair complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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